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Lisinopril dihydrate undergoes specific physical and chemical changes upon heating. The data below

summarizes its key thermal transitions and the main degradation impurities formed under stress.

Table 1: Thermal Transitions of Lisinopril Dihydrate

Transition Temperature Process Description

First Dehydration
[1]

~88.8 °C Dihydrate to monohydrate transition (loss of one water molecule)

Second
Dehydration [1]

~110.4 °C Monohydrate to anhydrous form transition (loss of second water
molecule), accompanied by a change in crystalline structure

Fusion (Melting)
[1]

~179.4 °C Melting of the resulting crystalline structure

Table 2: Key Degradation Impurities of Lisinopril

Impurity Chemical Name Formation Condition

(S,S,S)-
Diketopiperazine
[2]

(2S)-2-[(3S,8aS)-3-(4-Aminobutyl)-1,4-

dioxohexahydropyrrolo[1,2-a]pyrazin-2(1H)-
yl]-4-phenylbutanoic acid

Intramolecular dehydration of

lisinopril at high temperatures
(e.g., 80°C in n-butanol with HCl)

[2]
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Impurity Chemical Name Formation Condition

(R,S,S)-
Diketopiperazine
[2]

(2S)-2-[(3S,8aR)-3-(4-Aminobutyl)-1,4-
dioxohexahydropyrrolo[1,2-a]pyrazin-2(1H)-

yl]-4-phenylbutanoic acid

Epimerization of (S,S,S)-
Diketopiperazine at high

temperature (e.g., 190°C) [2]

Lysine Analogue
[2]

N2-(1-Carboxy-3-phenylpropyl)lysyllysine Process-related impurity during

synthesis [2]

The following diagram maps the major thermal degradation pathway:
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Lisinopril Dihydrate
(Form 1)

Heating to ~88.8°C
Loss of First Water Molecule

Lisinopril Monohydrate

Heating to ~110.4°C
Loss of Second Water Molecule

Anhydrous Lisinopril
(Form 2)

Heating to ~179.4°C
Melting

Molten Lisinopril

Further Heating/
Intramolecular Condensation

(S,S,S)-Diketopiperazine
(Impurity C)
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High-Temperature
Epimerization

(R,S,S)-Diketopiperazine
(Impurity D)

Click to download full resolution via product page

Key Experimental Methods for Stability Assessment

The following analytical techniques are critical for studying the thermal stability of Lisinopril dihydrate.

Table 3: Core Analytical Techniques for Thermal Stability Studies

Method Application & Key Insights
Experimental
Notes

Thermogravimetric
Analysis (TGA)

Quantifies mass loss due to dehydration and

decomposition [3] [1]. Pearson correlation
coefficient can compare experimental and

simulated curves to identify incompatibilities [3].

-

Differential Scanning
Calorimetry (DSC)

Identifies temperatures for dehydration events

(endothermic) and melting point [3] [1].

-

High-Performance Liquid
Chromatography (HPLC)

Detects and quantifies degradation impurities and

drug content loss in stressed samples [3].

A stability-indicating

method is essential
[4].

Fourier-Transform
Infrared Spectroscopy
(FTIR)

Identifies changes in functional groups and
molecular interactions, such as between Lisinopril

and mannitol [3].

-

Powder X-ray Diffraction
(PXRD)

Monitors crystalline structure changes during

dehydration (e.g., Form 1 to Form 2 transition) [3]
[1].

-

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s533293?utm_src=pdf-body-img
https://www.smolecule.com/products/s533293?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://www.sciencedirect.com/science/article/abs/pii/S0022286007003006
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://www.sciencedirect.com/science/article/abs/pii/S0022286007003006
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://www.semanticscholar.org/paper/STRESS-DEGRADATION-OF-LISINOPRIL-DIHYDRATE-IN-MEDIA-Vujanovic-Knezevic/90cadf44e3741a4f0fd3fe913edf7ab0fb6bf316
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://link.springer.com/article/10.1007/s10973-025-14765-w
https://www.sciencedirect.com/science/article/abs/pii/S0022286007003006
https://www.smolecule.com/products/s533293?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Formulation Considerations: Drug-Excipient
Compatibility

Excipient selection is critical. A 2025 drug-excipient compatibility study revealed significant interactions [3]:

Lactose Monohydrate and Mannitol showed incompatibility with Lisinopril via TGA.
FTIR confirmed an interaction with Mannitol, attributed to its hydroxyl groups.

HPLC quantified a drug content loss of 6% with Lactose and 19% with Mannitol in binary
mixtures, confirming the interactions suggested by TGA.

Gaps in Current Information and Further Research

The experimental protocols in the most recent 2025 study [3] are not fully detailed in the preview.

Specific methodologies for stress degradation studies (as mentioned in [4]) are not available in the
search results.

To obtain the most complete experimental details, you may need to:

Access the full text of the 2025 article [3] via the SpringerLink platform.
Consult the International Council for Harmonisation (ICH) guidelines for stability testing, which

are the standard for such studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thermal Behavior and Degradation Profile]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b533293#lisinopril-dihydrate-

thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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